Methyl 6-hydroxy-5-iodonicotinate
Overview
Description
Methyl 6-hydroxy-5-iodonicotinate, also known as MIH, is an important organic compound used in various scientific research applications. It is a white crystalline solid that is soluble in water and organic solvents. It is a derivative of nicotinic acid and is used in a variety of applications, including drug synthesis, biochemistry, and pharmaceutical research.
Scientific Research Applications
Molecular Studies and Drug Development
- Quantum Chemical Analysis : Methyl 6-hydroxy-5-iodonicotinate has been investigated for its structural, spectroscopic, and electronic properties using density functional theory. This research contributes to understanding the molecule's behavior, which is crucial for its potential applications in drug design, particularly for treating pulmonary fibrosis (Pandimeena et al., 2022).
Biochemical Research
- Role in Metabolism Studies : The compound plays a role in studying arachidonic acid metabolism, which is significant in understanding various biological processes and could lead to the development of new therapeutic strategies (Baldwin et al., 1981).
Epigenetic Research
- DNA Methylation Studies : this compound is used in studies focusing on DNA methylation, which plays a crucial role in gene regulation and is linked to various diseases, including cancer. Understanding these methylation patterns can offer insights into the molecular mechanisms of diseases and aid in developing targeted therapies (Tahiliani et al., 2009).
Neuropharmacology
- Potential in Alzheimer's Disease Research : Research into compounds structurally related to this compound shows promise in developing treatments for neurodegenerative diseases like Alzheimer's. These compounds can modulate biological processes crucial in these diseases, such as protein aggregation and neuroprotection (Lee et al., 2018).
Retinopathy Treatment
- Retinoprotective Effects : Research indicates that derivatives of this compound may have retinoprotective effects, suggesting potential use in treating retinal diseases. These studies focus on improving retinal microcirculation and resistance to ischemia, which are critical factors in various retinal conditions (Peresypkina et al., 2020).
Safety and Hazards
“Methyl 6-hydroxy-5-iodonicotinate” is classified with a warning signal word . The hazard statements associated with this compound include H302+H312+H332;H315;H319;H335 . These codes indicate that the compound may be harmful if swallowed, in contact with skin, or if inhaled, and it may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye . Use of personal protective equipment and chemical impermeable gloves is advised .
properties
IUPAC Name |
methyl 5-iodo-6-oxo-1H-pyridine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6INO3/c1-12-7(11)4-2-5(8)6(10)9-3-4/h2-3H,1H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LHGAGXUKDZFFSF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CNC(=O)C(=C1)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6INO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00594696 |
Source
|
| Record name | Methyl 5-iodo-6-oxo-1,6-dihydropyridine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00594696 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
885950-46-9 |
Source
|
| Record name | Methyl 5-iodo-6-oxo-1,6-dihydropyridine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00594696 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
